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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076

These application notes provide a detailed protocol for the growth of ammonium tetraborate
tetrahydrate ((NH4)2B4O7 - 4H20) crystals, suitable for researchers and scientists. The protocol
is based on the reaction of boric acid with ammonium hydroxide.

Material Properties

Ammonium tetraborate is an inorganic compound that crystallizes from aqueous solutions as a
tetrahydrate.[1] Key properties of ammonium tetraborate are summarized in the table below.

Property Value

Chemical Formula (NH4)2B40O7 - 4H20
Molar Mass 263.374 g/mol
Crystal System Tetragonal

Density 2.37 g/lcm3
Appearance Colorless crystals
Decomposition Point 87 °C

Magnetic Properties Diamagnetic

Data sourced from Crystal growing wiki[1]
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Experimental Protocol: Slow Evaporation Method

This protocol details the synthesis and crystallization of ammonium tetraborate tetrahydrate
from boric acid and ammonium hydroxide. Growing crystals from a hot solution is
recommended to obtain crystals of higher transparency.[1] Crystallization at room temperature
is possible but tends to be very slow and may result in lower transparency.[1]

Materials and Reagents
» Boric acid (HzBO3)

e Ammonium hydroxide (NHsOH, 25% solution)
« Distilled water

» Beakers or flasks

» Heating plate with magnetic stirring capability
e Magnetic stir bar

o Filter paper

o Crystallization dish or beaker

e Spatula

o Graduated cylinders

o Safety glasses, gloves, and lab coat

Preparation of Saturated Solution

The synthesis of ammonium tetraborate is based on the following reaction:
4H3BOs3 + 2NH4OH — (NH4)2B40O7 + 7H20[1]

To prepare a saturated solution for growing approximately 100 g of ammonium tetraborate
tetrahydrate, the following stoichiometry can be used as a starting point:
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Measure Reactants: Weigh out 93.91 g of boric acid.[1] In a separate container, measure
106.45 g of 25% ammonium hydroxide solution.[1]

Dissolve Boric Acid: Place the boric acid into a beaker with a magnetic stir bar. Add a
sufficient amount of distilled water and heat the solution gently on a hot plate while stirring to
dissolve the boric acid. Using a hot solution is beneficial for the quality of the final crystals.[1]

Reaction: Carefully and slowly add the ammonium hydroxide solution to the hot boric acid
solution in small portions.[1] Caution: The reaction is exothermic and may cause the solution
to boil.[1] Continue stirring throughout the addition.

Cooling and Filtration: Once the reaction has ceased, turn off the heat and allow the solution
to cool slightly. It is important to filter the hot solution to remove any impurities that could
interfere with crystal growth.[1]

Transfer to Crystallization Vessel: Pour the filtered, saturated solution into a clean
crystallization dish or beaker. Cover the vessel loosely with filter paper or a watch glass to
prevent dust contamination while allowing for slow evaporation.

Crystal Growth

» Nucleation: Allow the solution to cool undisturbed. Spontaneous nucleation should occur as
the solution cools and the solvent evaporates. For larger, single crystals, it is preferable to
control the nucleation.

Seeding (Optional): To grow a single, large crystal, a seed crystal can be used. A small, well-
formed crystal from a previous batch or from the initial nucleation can be selected. Tie the
seed crystal to a thin thread and suspend it in the saturated solution, ensuring it does not
touch the bottom or sides of the container.

Growth Period: Place the crystallization vessel in a location with a stable temperature and
minimal vibrations to promote slow and uniform crystal growth. The growth rate is influenced
by factors such as supersaturation, temperature, and pH.[2][3]

Monitoring: Observe the crystal growth over several days to weeks. If multiple crystals begin
to form and compete, the solution can be carefully decanted, the desired crystal retained,
and the solution returned to the vessel.
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Harvesting and Storage

o Removal: Once the crystal has reached the desired size, or when growth appears to have
stopped, carefully remove it from the solution.

e Drying: Gently pat the crystal dry with a lint-free cloth or allow it to air dry.

o Storage: Ammonium tetraborate crystals are stable under average humidity and at room
temperature.[1] For long-term preservation, they can be stored in a sealed container or
coated with a layer of varnish.[1] Avoid storing the crystals near sources of heat.[1]

Experimental Workflow Diagram

The following diagram illustrates the key stages in the protocol for growing ammonium
tetraborate crystals.
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Solution Preparation

1. Dissolve Boric Acid in Hot Water

Slowly, with stirring

2. Add Ammonium Hydroxide Solution

3. Filter the Hot Saturated Solution

Transfer to crystallization vessel

Crystal Growth

4. Cool Solution for Nucleation

5. (Optional) Introduce Seed Crystal

6. Allow Slow Evaporation at Stable Temp.

Harvestin%& Storage

7. Remove Crystal from Solution

:

8. Dry the Crystal

:

9. Store in a Stable Environment

Click to download full resolution via product page

Workflow for Ammonium Tetraborate Crystal Growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ammonium tetraborate - Crystal growing [en.crystalls.info]

2. bech.ro [bch.ro]

3. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for the Growth of
Ammonium Tetraborate Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214076#protocol-for-growing-ammonium-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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